Cas no 1396815-87-4 (1-(3-fluoro-4-methylphenyl)-3-(2-phenoxypyrimidin-5-yl)urea)

• Product Name: 1-(3-fluoro-4-methylphenyl)-3-(2-phenoxypyrimidin-5-yl)urea
• CAS No: 1396815-87-4
• MF: C₁₈H₁₅FN₄O₂
• MW: 338.335706949234
• CID: 5365491
• Update Time: 2025-06-13

1-(3-fluoro-4-methylphenyl)-3-(2-phenoxypyrimidin-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluoro-4-methylphenyl)-N′-(2-phenoxy-5-pyrimidinyl)urea
• 1-(3-fluoro-4-methylphenyl)-3-(2-phenoxypyrimidin-5-yl)urea

• Inchi： 1S/C18H15FN4O2/c1-12-7-8-13(9-16(12)19)22-17(24)23-14-10-20-18(21-11-14)25-15-5-3-2-4-6-15/h2-11H,1H3,(H2,22,23,24)
• InChI Key： XLAHXJXUGRCOQP-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(F)=C1)C(NC1=CN=C(OC2=CC=CC=C2)N=C1)=O

Experimental Properties

• Density: 1.367±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 1-(3-fluoro-4-methylphenyl)-3-(2-phenoxypyrimidin-5-yl)urea

Comprehensive Overview of 1-(3-fluoro-4-methylphenyl)-3-(2-phenoxypyrimidin-5-yl)urea (CAS No. 1396815-87-4)

1-(3-fluoro-4-methylphenyl)-3-(2-phenoxypyrimidin-5-yl)urea (CAS No. 1396815-87-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This urea derivative features a unique molecular structure, combining a 3-fluoro-4-methylphenyl group with a 2-phenoxypyrimidin-5-yl moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in AI-driven drug discovery platforms and academic databases.

The compound's molecular weight and structural complexity align with current trends in small-molecule therapeutics, a hot topic in precision medicine. Its fluorinated aromatic ring enhances metabolic stability, a feature often explored in drug design optimization queries. The phenoxypyrimidine segment, commonly associated with protein-binding affinity, has been a focus in recent computational chemistry studies, as evidenced by rising Google Scholar citations.

From a synthetic chemistry perspective, CAS 1396815-87-4 exemplifies modern heterocyclic compound strategies. Its preparation typically involves multi-step organic synthesis, a subject trending in green chemistry forums due to growing interest in atom-efficient reactions. The compound's urea linkage—a hydrogen-bond donor/acceptor—makes it relevant to molecular recognition studies, frequently mentioned in supramolecular chemistry discussions.

Analytical characterization of this compound employs advanced techniques like LC-MS and NMR spectroscopy, keywords with high search volume in analytical method development circles. Its logP value and solubility profile are critical parameters for researchers investigating bioavailability enhancement, a trending subtopic in pharmacokinetic optimization.

In material science applications, the π-conjugated system in 1-(3-fluoro-4-methylphenyl)-3-(2-phenoxypyrimidin-5-yl)urea has sparked interest for organic electronic materials development, coinciding with increased searches for small-molecule semiconductors. The compound's thermal stability data—often queried alongside structure-property relationships—makes it valuable for high-performance material research.

Regulatory aspects of this compound fall under standard REACH compliance frameworks, a frequently searched term in chemical regulatory affairs. While not classified as hazardous, proper laboratory handling protocols (a consistently trending safety topic) should be followed during experimentation, as with all fine chemicals.

The commercial availability of CAS 1396815-87-4 through specialty chemical suppliers has made it accessible for high-throughput screening campaigns, a technique dominating drug discovery literature. Its structure-activity relationship (SAR) studies frequently appear in medicinal chemistry patent applications, reflecting industry interest.

Emerging applications in agricultural chemistry explore its potential as a plant growth modulator, aligning with growing searches for sustainable agrochemicals. The fluoro-methyl substitution pattern shows similarities to known enzyme inhibitors, making it a candidate for pest control research—a subject with rising global interest due to climate-resistant crops demands.

For computational researchers, the compound's 3D molecular coordinates are available in major chemical databases, a feature increasingly important for in silico modeling workflows. The electron-withdrawing effects of its fluorine atom make it particularly interesting for quantum chemistry calculations, a niche with growing publication activity.

Quality control specifications for 1396815-87-4 typically include HPLC purity verification (≥95%), a standard demanded in pharmaceutical intermediates procurement. Storage recommendations (-20°C under inert atmosphere) follow best practices for compound stability preservation—a practical concern frequently raised in research chemical forums.